3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid

• IUPAC Name: 3-hydroxy-4-[2-(hydroxymethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H12O4/c15-8-10-3-1-2-4-11(10)12-6-5-9(14(17)18)7-13(12)16/h1-7,15-16H,8H2,(H,17,18)
• InChI Key: GKPPHCNKEHLSLK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=C(C=C(C=C2)C(=O)O)O
• Molecular Formula: C14H12O4
• DSSTOX Substance ID: DTXSID80689039
• Molecular Weight: 244.24 g/mol
• CAS No.: 1261980-29-3

Description

3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid is a compound belonging to the class of hydroxybenzoic acids. These compounds are known for their aromatic carboxylic acid structure, which includes a hydroxyl group attached to the benzene ring. Hydroxybenzoic acids are significant due to their diverse applications in various fields such as chemistry, biology, medicine, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid can be achieved through various synthetic routes. One common method involves the use of 2-aminophenol as a precursor. This precursor undergoes a series of reactions, including condensation with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts . These reactions often employ nanocatalysts, metal catalysts, and ionic liquid catalysts to enhance the yield and efficiency of the synthesis .

Industrial Production Methods

In industrial settings, the production of 3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid may involve large-scale synthesis using optimized reaction conditions. The use of continuous flow reactors and advanced catalytic systems can improve the scalability and cost-effectiveness of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties for specific applications .

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. Substitution reactions may involve halogenating agents or nucleophiles under specific conditions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield quinones, while reduction reactions can produce alcohols or amines .

Scientific Research Applications

3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and as a reagent in various organic reactions.

Biology: The compound’s antioxidant properties make it valuable in studying oxidative stress and related biological processes.

Medicine: It has potential therapeutic applications due to its anti-inflammatory and antimicrobial properties.

Industry: The compound is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid involves its interaction with specific molecular targets and pathways. The compound’s hydroxyl groups can participate in hydrogen bonding and redox reactions, influencing various biochemical processes. Its antioxidant properties help neutralize free radicals, reducing oxidative damage in cells .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid include other hydroxybenzoic acids such as salicylic acid, p-hydroxybenzoic acid, and protocatechuic acid .

Uniqueness

What sets 3-Hydroxy-4-(2-hydroxymethylphenyl)benzoic acid apart is its unique structure, which includes both hydroxyl and hydroxymethyl groups.